![molecular formula C8H16O2 B1485206 4-Ethoxy-2,2-dimethylbutanal CAS No. 1935200-96-6](/img/structure/B1485206.png)
4-Ethoxy-2,2-dimethylbutanal
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Overview
Description
“4-Ethoxy-2,2-dimethylbutanal” is a research chemical with the CAS number 1935200-96-6 . It has a molecular weight of 144.21 and a molecular formula of C8H16O2 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the canonical SMILES string: CCOCCC©©C=O . This indicates that the molecule contains an ethoxy group (CCO), a butanal group (CCC©C=O), and two methyl groups attached to the second carbon atom in the butanal group .
Scientific Research Applications
Organic Synthesis and Catalysis
- One-Pot Synthesis : A study detailed the one-pot synthesis of 3,3-dimethylpyrrolidine-2-carbonitriles from 4-chloro-2,2-dimethylbutanal, demonstrating an environmentally benign method that could be relevant for synthesizing derivatives of "4-Ethoxy-2,2-dimethylbutanal" (D’hooghe, Van Driessche, & Kimpe, 2009).
- Intermediate in Synthesis of Sweeteners : Another research effort focused on synthesizing 3,3-dimethylbutanal and 3,3-dimethylbutanol as intermediates in the synthesis of Neotame, a sweetening agent, indicating potential for "this compound" in similar synthetic pathways (Tanielyan & Augustine, 2012).
Material Science and Chemistry
- Sulfonic Acid Protection : A novel method was developed for protecting sulfonic acids using the 'safety-catch' principle, which involved compounds structurally related to "this compound". This method could be applicable in the synthesis of taurine derivatives and showcases the versatility in chemical synthesis (Seeberger, Griffin, Hardcastle, & Golding, 2007).
Pharmacology and Toxicology
- Metabolic Oxidation Products : Research into the toxicity of metabolic oxidation products related to 4-ethoxyaniline, which shares a functional group with "this compound," highlights the importance of understanding the biological interactions and potential toxicology of similar compounds (Lindqvist, Moldéus, & Lindeke, 1991).
properties
IUPAC Name |
4-ethoxy-2,2-dimethylbutanal |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-4-10-6-5-8(2,3)7-9/h7H,4-6H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIGRAXBBASSCMC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC(C)(C)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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